Cas no 450341-20-5 ((2Z)-N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-(3,4-dimethoxyphenyl)prop-2-enamide)

• Product Name: (2Z)-N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-(3,4-dimethoxyphenyl)prop-2-enamide
• CAS No: 450341-20-5
• MF: C₂₂H₂₀ClN₃O₃S
• MW: 441.930502891541
• CID: 6450697
• Update Time: 2025-05-16

(2Z)-N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-(3,4-dimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-(3,4-dimethoxyphenyl)prop-2-enamide
• (Z)-N-(2-(3-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-3-(3,4-dimethoxyphenyl)acrylamide
• 2-Propenamide, N-[2-(3-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-3-(3,4-dimethoxyphenyl)-

• Inchi： 1S/C22H20ClN3O3S/c1-28-19-8-6-14(10-20(19)29-2)7-9-21(27)24-22-17-12-30-13-18(17)25-26(22)16-5-3-4-15(23)11-16/h3-11H,12-13H2,1-2H3,(H,24,27)
• InChI Key： PWQQTPPZIXYVFH-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC(Cl)=C2)N=C2CSCC2=1)(=O)C=CC1=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 689.2±55.0 °C(Predicted)
• pka: 12.61±0.20(Predicted)

Additional information on (2Z)-N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-(3,4-dimethoxyphenyl)prop-2-enamide

450341-20-5: A Comprehensive Overview of (2Z)-N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-(3,4-dimethoxyphenyl)prop-2-enamide

Introduction to the Compound

The compound (2Z)-N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-(3,4-dimethoxyphenyl)prop-2-enamide (CAS No. 450341-20-5) is a highly complex organic molecule with a unique structure that combines aromatic heterocycles and substituted alkenes. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug discovery and material science. The molecule's structure features a thienopyrazole ring system fused with a propenamide group, which contributes to its intriguing chemical properties.

Structural Analysis and Synthesis

The synthesis of (2Z)-N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-(3,4-dimethoxyphenyl)prop-2-enamide involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry. Recent advancements in catalytic methods have enabled more efficient syntheses of similar compounds, reducing the overall cost and improving yield. The molecule's thienopyrazole core is particularly challenging to construct due to its fused ring system, but modern methodologies have made this feasible.

Chemical Properties and Reactivity

Research into the chemical properties of CAS No. 450341-20-5 has revealed its high reactivity under certain conditions. The presence of electron-withdrawing groups such as the chlorophenyl and dimethoxyphenyl substituents significantly influences the molecule's electronic structure, making it a promising candidate for various chemical transformations. Recent studies have explored its behavior in nucleophilic aromatic substitution reactions, where it exhibits excellent reactivity due to the activation of the aromatic rings.

Biological Activity and Applications

The biological activity of (2Z)-N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-(3,4-dimethoxyphenyl)prop-2-enamide has been extensively studied in recent years. Preclinical data suggest that this compound possesses potent anti-inflammatory and antioxidant properties, making it a potential candidate for developing new therapeutic agents. Additionally, its ability to inhibit certain enzymes involved in neurodegenerative diseases has been highlighted in several research papers.

Safety and Handling Considerations

While CAS No. 450341-20-5 is not classified as a hazardous substance under current regulations, proper handling procedures are recommended due to its complex structure and potential for photodegradation. Storage in controlled environments with limited exposure to light and moisture is advised to maintain its stability.

Future Directions and Research Opportunities

The future of (2Z)-N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3-(3,4-dimethoxyphenyl)prop-2-enamide lies in exploring its potential applications in advanced materials and drug delivery systems. Ongoing research aims to optimize its pharmacokinetic properties for improved bioavailability while maintaining its therapeutic efficacy. Collaborative efforts between chemists and biologists are expected to unlock new insights into this compound's functionality.